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Compound of Interest

Compound Name: Bromoiodoacetic Acid

Cat. No.: B589869

Essential Safety and Handling Guide for
Bromoiodoacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Bromoiodoacetic Acid (CAS No. 71815-43-5), a disinfection byproduct found in drinking
water, also utilized in chemical synthesis.[1] Adherence to these procedures is essential to
ensure laboratory safety and environmental compliance.

Hazard Identification

Bromoiodoacetic acid is a hazardous substance that requires careful handling. The primary
hazards include:

o Acute Toxicity: It can be harmful if swallowed or comes into contact with the skin.
» Corrosivity: It may cause severe skin burns and eye damage.

» Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling
Bromoiodoacetic Acid.

Body Part Required PPE Specifications & Remarks

Goggles should be tightly
fitting and conform to EN 166
. (EU) or NIOSH (US)
Eyes/Face Safety Goggles & Face Shield ]
standards.[2] A face shield
offers additional protection

against splashes.[3][4]

Wear impervious and fire/flame

_ _ resistant clothing.[2] Nitrile or
) Chemical-resistant Gloves &
Skin ] ] butyl rubber gloves are
Protective Clothing
recommended. Long-sleeved

clothing is essential.

) Required when engineering
Full-face Respirator or

Respiratory NIOSH/MSHA approved

respirator

controls are insufficient, if
exposure limits are exceeded,

or if dust is generated.

Operational Procedures

Handling:

» Ventilation: Always handle Bromoiodoacetic Acid in a well-ventilated area, preferably within
a chemical fume hood.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.
e Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.
e Tools: Use non-sparking tools to prevent ignition.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials such as acids, bases, metals, and oxidizing agents.

e The substance is hygroscopic, light-sensitive, and air-sensitive; consider storing under an

inert gas.

Emergency Procedures

First Aid Measures

Immediate medical attention is required for all routes of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing,
provide artificial respiration, but avoid mouth-to-
mouth resuscitation. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do so. Seek

immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.
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Spill Response Protocol:
o Evacuate: Evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Personal Protection: Wear the appropriate PPE, including a respirator, chemical-resistant
gloves, and eye protection.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.

o Cleanup: For solid spills, sweep or vacuum up the material and place it into a suitable,
closed container for disposal. Avoid generating dust. For liquid spills, absorb with an inert
material.

o Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the collected waste in accordance with institutional and local
regulations.

Disposal Plan

» Waste Collection: Collect waste Bromoiodoacetic Acid and any contaminated materials in
a designated, properly labeled, and sealed hazardous waste container.

o Labeling: Clearly label the container with "Hazardous Waste" and the chemical name.

o Storage: Store the waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

o Professional Disposal: Arrange for disposal through your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor. Do not
dispose of down the drain or in regular solid waste.

Workflow for Bromoiodoacetic Acid Spill
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Caption: Workflow for handling a Bromoiodoacetic Acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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